Cas no 1177352-85-0 ((4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)acetic Acid)

(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)acetic Acid structure
1177352-85-0 structure
Product Name:(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)acetic Acid
CAS No:1177352-85-0
MF:C9H14N2O2
MW:182.219662189484
MDL:MFCD12030897
CID:1078942
PubChem ID:46779039
Update Time:2025-04-20

(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)acetic acid
    • (4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)acetic acid
    • (4-ethyl-3,5-dimethylpyrazol-1-yl)acetic acid
    • AK-55355
    • Ambcb4039684
    • BBL015896
    • FT-0683598
    • STL163890
    • 2-(4-ethyl-3,5-dimethylpyrazol-1-yl)acetic acid
    • (4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)acetic acid(SALTDATA: FREE)
    • AKOS002160544
    • ALBB-012450
    • LS-03906
    • DTXSID10675465
    • 2-(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)aceticacid
    • 1H-pyrazole-1-acetic acid, 4-ethyl-3,5-dimethyl-
    • 1177352-85-0
    • SCHEMBL19007302
    • (4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)acetic Acid
    • MDL: MFCD12030897
    • Inchi: 1S/C9H14N2O2/c1-4-8-6(2)10-11(7(8)3)5-9(12)13/h4-5H2,1-3H3,(H,12,13)
    • InChI Key: IKHKKHQEJQBWPK-UHFFFAOYSA-N
    • SMILES: OC(CN1C(C)=C(CC)C(C)=N1)=O

Computed Properties

  • Exact Mass: 182.105527694g/mol
  • Monoisotopic Mass: 182.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 55.1Ų

(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)acetic Acid Security Information

  • HazardClass:IRRITANT

(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)acetic Acid Pricemore >>

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